Cas no 1286768-91-9 (Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate)

Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate structure
1286768-91-9 structure
Product Name:Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate
CAS No:1286768-91-9
MF:C8H15NO3
MW:173.2096
CID:4740849
Update Time:2020-09-04

Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate
    • tert-Butyl (S)-2-(hydroxymethyl)aziridine-1-carboxylate
    • tert-Butyl (R)-2-(hydroxymethyl)aziridine-1-carboxylate
    • (R)-tert-butyl 2-(hydroxymethyl)aziridine-1-carboxylate
    • Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate
    • Inchi: 1S/C8H15NO3/c1-8(2,3)12-7(11)9-4-6(9)5-10/h6,10H,4-5H2,1-3H3
    • InChI Key: CFIQLGGGUSYWKT-UHFFFAOYSA-N
    • SMILES: O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C1([H])C([H])([H])O[H])=O

Computed Properties

  • Exact Mass: 173.105193g/mol
  • Monoisotopic Mass: 173.105193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.5
  • Molecular Weight: 173.21g/mol
  • XLogP3: 0.3

Tert-Butyl 2-(hydroxymethyl)aziridine-1-carboxylate Pricemore >>

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